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Compound of Interest

Compound Name: 6-Hydroxyhexanamide

Cat. No.: B1338199 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
6-Hydroxyhexanamide is a bifunctional organic molecule featuring a hydroxyl (-OH) group

and an amide (-CONH₂) group at opposing ends of a six-carbon aliphatic chain. This unique

structure makes it a versatile building block in polymer chemistry and a molecule of interest for

potential applications in materials science and biomedical fields. This technical guide provides

a comprehensive overview of the known chemical properties of 6-hydroxyhexanamide,

including its physicochemical characteristics, spectral data, synthesis protocols, and potential

applications.

Chemical and Physical Properties
The chemical and physical properties of 6-hydroxyhexanamide are summarized in the table

below. It is important to note that while some experimental data is available for related

compounds, many of the properties for 6-hydroxyhexanamide itself are predicted values.
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Property Value Source

IUPAC Name 6-hydroxyhexanamide [PubChem][1]

Synonyms
6-hydroxycaproamide, 6-

Hydroxy-hexanoic acid amide
[PubChem][1]

CAS Number 4547-52-8 [PubChem][1]

Molecular Formula C₆H₁₃NO₂ [PubChem][1]

Molecular Weight 131.17 g/mol [PubChem][1]

Melting Point
20 °C (decomposes)

(Predicted)

Boiling Point 330.2 ± 25.0 °C (Predicted)

Density 1.042 ± 0.06 g/cm³ (Predicted)

Solubility Soluble in water [ChemicalBook][2]

XLogP3-AA -0.5 [PubChem][1]

Hydrogen Bond Donors 2 [PubChem][1]

Hydrogen Bond Acceptors 2 [PubChem][1]

Rotatable Bond Count 5 [PubChem][1]

Spectroscopic Data
Detailed experimental spectroscopic data for 6-hydroxyhexanamide is limited in the public

domain. However, based on its structure, the expected spectral characteristics are as follows:

¹H NMR Spectroscopy: A predicted ¹H NMR spectrum would show distinct signals for the

protons on the carbon chain, the hydroxyl group, and the amide group. The chemical shifts

would be influenced by the neighboring functional groups.

¹³C NMR Spectroscopy: The ¹³C NMR spectrum is expected to show six distinct signals

corresponding to the six carbon atoms in the molecule. The carbonyl carbon of the amide

group would appear at the most downfield position.
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Mass Spectrometry: The mass spectrum of 6-hydroxyhexanamide would show a molecular

ion peak corresponding to its molecular weight. Fragmentation patterns would likely involve

cleavage adjacent to the carbonyl and hydroxyl groups.

Infrared (IR) Spectroscopy: The IR spectrum would be characterized by a broad absorption

band for the O-H stretch of the hydroxyl group, N-H stretching bands for the amide group, and

a strong C=O stretching band for the amide carbonyl.

Experimental Protocols
Synthesis of 6-Hydroxyhexanamide
Two primary routes for the synthesis of 6-hydroxyhexanamide are from ε-caprolactone or 6-

hydroxyhexanoic acid.

1. Synthesis from ε-Caprolactone and Ammonia:

This method involves the ring-opening of ε-caprolactone with ammonia. A study has described

this reaction in supercritical water, which proceeds through the formation of 6-hydroxyhexanoic

acid, followed by amidation.[3][4]

Reaction: ε-caprolactone + NH₃ → 6-hydroxyhexanamide

Protocol Outline:

ε-Caprolactone and an excess of ammonia are reacted in a high-pressure reactor with

water as the solvent.

The mixture is heated to supercritical temperatures (e.g., 380 °C) and pressures (e.g., 38

MPa).[3][4]

The reaction proceeds for a defined period (e.g., 60 minutes) to yield 6-
hydroxyhexanamide, which can then undergo intramolecular dehydration to form ε-

caprolactam under these conditions.[3][4]

2. Synthesis from 6-Hydroxyhexanoic Acid and Ammonia:

This is a classical amidation reaction.
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Reaction: 6-hydroxyhexanoic acid + NH₃ → 6-hydroxyhexanamide + H₂O

Protocol Outline:

6-Hydroxyhexanoic acid is reacted with an ammonia source (e.g., aqueous ammonia or

ammonia gas).

The reaction is typically heated to drive off the water formed and shift the equilibrium

towards the product.

The product, 6-hydroxyhexanamide, can be purified by crystallization or chromatography.

A detailed laboratory-scale protocol for this specific transformation is not readily available in the

cited literature, but general methods for the amidation of carboxylic acids can be adapted.

Logical Relationships and Workflows
The synthesis of 6-hydroxyhexanamide and its subsequent conversion to ε-caprolactam can

be visualized as a sequential process.
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Caption: Synthesis pathway of 6-hydroxyhexanamide and its conversion.

Biological Activity and Signaling Pathways
Currently, there is a significant lack of information in the scientific literature regarding the

specific biological activities of 6-hydroxyhexanamide and its involvement in any signaling
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pathways. Its structural similarity to other biologically active molecules, such as derivatives of

6-aminohexanoic acid, suggests that it could potentially interact with biological systems, but

this remains an area for future research.

Applications
The primary application of 6-hydroxyhexanamide is as a monomer in polymer synthesis. Its

bifunctional nature allows for the creation of poly(ester-amide)s, which can have tunable

properties based on the co-monomers used.[5] Additionally, derivatives of 6-
hydroxyhexanamide have been explored for use in creating chelating resins for the removal

of heavy metals from aqueous solutions.[5]

Conclusion
6-Hydroxyhexanamide is a molecule with potential in materials science, primarily as a building

block for polymers. While its basic chemical identity is established, there is a notable lack of

comprehensive experimental data for many of its key physical and spectral properties.

Furthermore, its biological activity remains unexplored. This guide provides a summary of the

current knowledge and highlights the areas where further research is needed to fully

characterize this compound and unlock its potential applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [An In-Depth Technical Guide to the Chemical Properties
of 6-Hydroxyhexanamide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1338199#chemical-properties-of-6-
hydroxyhexanamide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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